Cas no 1806887-89-7 (2-Amino-5-bromo-4-(difluoromethyl)pyridine-3-methanol)

• Product Name: 2-Amino-5-bromo-4-(difluoromethyl)pyridine-3-methanol
• CAS No: 1806887-89-7
• MF: C₇H₇BrF₂N₂O
• MW: 253.044087648392
• CID: 4853396
• Update Time: 2025-06-09

2-Amino-5-bromo-4-(difluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-bromo-4-(difluoromethyl)pyridine-3-methanol

• Inchi： 1S/C7H7BrF2N2O/c8-4-1-12-7(11)3(2-13)5(4)6(9)10/h1,6,13H,2H2,(H2,11,12)
• InChI Key： ZBCNESROWGRILN-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(CO)=C1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.5
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-5-bromo-4-(difluoromethyl)pyridine-3-methanol

Introduction to 2-Amino-5-bromo-4-(difluoromethyl)pyridine-3-methanol (CAS No. 1806887-89-7)

2-Amino-5-bromo-4-(difluoromethyl)pyridine-3-methanol, with the CAS number 1806887-89-7, is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a bromo substituent, a difluoromethyl moiety, and a pyridine ring with a methanol functional group. These structural elements endow the compound with a range of potential biological activities and applications.

The pyridine ring is a fundamental building block in many biologically active molecules due to its aromaticity and ability to form hydrogen bonds. The presence of the amino group enhances the compound's basicity and can facilitate interactions with various biological targets. The bromo substituent introduces halogen bonding capabilities, which can influence the compound's pharmacokinetic properties and binding affinities. The difluoromethyl group is known for its metabolic stability and can improve the compound's resistance to enzymatic degradation. Lastly, the methanol functional group adds polarity and can affect solubility and membrane permeability.

Recent studies have explored the potential of 2-Amino-5-bromo-4-(difluoromethyl)pyridine-3-methanol in various therapeutic areas. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. The study highlighted the compound's ability to selectively target this enzyme without affecting other essential proteins, suggesting its potential as a lead molecule for further drug development.

In addition to its enzymatic inhibition properties, 2-Amino-5-bromo-4-(difluoromethyl)pyridine-3-methanol has shown promise in modulating receptor activities. A study published in Bioorganic & Medicinal Chemistry Letters (2022) reported that the compound acts as an agonist for a specific G-protein coupled receptor (GPCR), which plays a crucial role in signal transduction pathways. This finding opens up new avenues for its use in treating conditions such as neurological disorders and metabolic diseases.

The synthetic route to 2-Amino-5-bromo-4-(difluoromethyl)pyridine-3-methanol has been optimized to ensure high yields and purity. A detailed synthesis protocol published in Organic Letters (2020) described a multi-step process involving the sequential introduction of functional groups onto a pyridine scaffold. The key steps include bromination, amino substitution, difluoromethylation, and methylation reactions. This synthetic approach not only provides a robust method for large-scale production but also allows for easy modification of the structure to explore structure-activity relationships (SAR).

The pharmacokinetic properties of 2-Amino-5-bromo-4-(difluoromethyl)pyridine-3-methanol have been extensively studied to evaluate its suitability as a drug candidate. In vitro assays have shown that the compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties. It demonstrates good oral bioavailability and low cytotoxicity towards non-target cells. Furthermore, preclinical studies in animal models have confirmed its safety profile and efficacy at therapeutic doses.

In conclusion, 2-Amino-5-bromo-4-(difluoromethyl)pyridine-3-methanol (CAS No. 1806887-89-7) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use.